4-formyl-2,6-dimethoxyphenyl 2-chlorobenzoate
Overview
Description
4-formyl-2,6-dimethoxyphenyl 2-chlorobenzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as 2-chlorobenzoic acid 4-formyl-2,6-dimethoxyphenyl ester and has the chemical formula C16H13ClO5.
Mechanism of Action
The mechanism of action of 4-formyl-2,6-dimethoxyphenyl 2-chlorobenzoate is not well understood. However, it is believed that the compound may act by inhibiting certain enzymes or proteins in the body. This may lead to changes in biochemical pathways and physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have anticancer, antifungal, and antibacterial properties. It has also been shown to have anti-inflammatory and antioxidant properties. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-formyl-2,6-dimethoxyphenyl 2-chlorobenzoate in lab experiments is its ease of synthesis. The compound is relatively easy to synthesize and purify. Another advantage is its potential applications in the synthesis of other compounds. However, one of the limitations of using this compound in lab experiments is its limited availability. The compound is not commercially available and must be synthesized in the lab.
Future Directions
There are several future directions for the research on 4-formyl-2,6-dimethoxyphenyl 2-chlorobenzoate. One direction is the synthesis of new bioactive compounds using this compound as a starting material. Another direction is the study of the mechanism of action of this compound and its potential applications in the treatment of various diseases. Further research is also needed to fully understand the biochemical and physiological effects of this compound.
Synthesis Methods
The synthesis of 4-formyl-2,6-dimethoxyphenyl 2-chlorobenzoate involves the reaction of 2-chlorobenzoic acid with 4-formyl-2,6-dimethoxyphenol in the presence of a catalyst. The reaction takes place in a solvent such as dichloromethane or chloroform. The product is obtained after purification by column chromatography or recrystallization.
Scientific Research Applications
4-formyl-2,6-dimethoxyphenyl 2-chlorobenzoate has been used extensively in scientific research for its potential applications in the synthesis of other compounds. It has been used as a starting material for the synthesis of various heterocyclic compounds. It has also been used in the synthesis of new bioactive compounds with potential medicinal properties.
Properties
IUPAC Name |
(4-formyl-2,6-dimethoxyphenyl) 2-chlorobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClO5/c1-20-13-7-10(9-18)8-14(21-2)15(13)22-16(19)11-5-3-4-6-12(11)17/h3-9H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIBYHWPOTWOQGE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC(=O)C2=CC=CC=C2Cl)OC)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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